Cas no 832077-71-1 (Pyridine, 2-[5-[(5-phenylpentyl)thio]-1,3,4-oxadiazol-2-yl]-)
![Pyridine, 2-[5-[(5-phenylpentyl)thio]-1,3,4-oxadiazol-2-yl]- structure](https://www.kuujia.com/scimg/cas/832077-71-1x500.png)
832077-71-1 structure
Product name:Pyridine, 2-[5-[(5-phenylpentyl)thio]-1,3,4-oxadiazol-2-yl]-
Pyridine, 2-[5-[(5-phenylpentyl)thio]-1,3,4-oxadiazol-2-yl]- Chemical and Physical Properties
Names and Identifiers
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- Pyridine, 2-[5-[(5-phenylpentyl)thio]-1,3,4-oxadiazol-2-yl]-
- 2-(5-phenylpentylsulfanyl)-5-pyridin-2-yl-1,3,4-oxadiazole
- 2-{5-[(5-PHENYLPENTYL)SULFANYL]-1,3,4-OXADIAZOL-2-YL}PYRIDINE
- CHEMBL183622
- BDBM50157133
- 2-[5-(6-Phenyl-hexylsulfanyl)-[1,3,4]oxadiazol-2-yl]-pyridine
- 832077-71-1
- DTXSID10658672
-
- Inchi: InChI=1S/C18H19N3OS/c1-3-9-15(10-4-1)11-5-2-8-14-23-18-21-20-17(22-18)16-12-6-7-13-19-16/h1,3-4,6-7,9-10,12-13H,2,5,8,11,14H2
- InChI Key: KVEHPKXALGTNAF-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)CCCCCSC2=NN=C(O2)C3=CC=CC=N3
Computed Properties
- Exact Mass: 325.12488341g/mol
- Monoisotopic Mass: 325.12488341g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 77.1Ų
Pyridine, 2-[5-[(5-phenylpentyl)thio]-1,3,4-oxadiazol-2-yl]- Related Literature
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Marfran C. D. Santos,Ingryd C. Morais,José V. Fernandes,Kássio M. G. Lima Anal. Methods, 2018,10, 1280-1285
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Myung Hun Kim,Se-Na Kim,Hanna Lee,Na Kyeong Lee J. Mater. Chem. B, 2020,8, 7914-7920
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Liying Yin,Lin Liu,Ning Zhang Chem. Commun., 2021,57, 10484-10499
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Filipa Mandim,Lillian Barros,Ricardo C. Calhelha,Rui M. V. Abreu,José Pinela,Maria José Alves,Sandrina Heleno,P. F. Santos,Isabel C. F. R. Ferreira Food Funct., 2019,10, 78-89
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Jian Jiang,Yuanyuan Li,Jinping Liu,Xintang Huang Nanoscale, 2011,3, 45-58
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